Cas no 213697-53-1 (2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl)

2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl is a highly effective ligand in transition-metal-catalyzed cross-coupling reactions, particularly in Buchwald-Hartwig amination and Suzuki-Miyaura coupling. Its electron-rich phosphine moiety and steric bulk enhance catalytic activity and selectivity, while the dimethylamino group stabilizes the metal center, improving reaction efficiency. This ligand is known for its robustness under demanding conditions, enabling high yields and broad substrate compatibility. Its air-stable nature simplifies handling compared to more sensitive phosphine ligands. These properties make it a preferred choice for synthetic chemists working on complex C–N and C–C bond-forming transformations in pharmaceutical and fine chemical synthesis.
2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl structure
213697-53-1 structure
Product Name:2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
CAS No:213697-53-1
MF:C26H36NP
MW:393.544507980347
MDL:MFCD02183572
CID:66883
PubChem ID:2734217
Update Time:2025-06-08

2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
    • 2-(Dicyclohexylphosphino)-2'-(dimethylamino)biphenyl
    • 2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline
    • 2'-(Dicyclohexylphosphino)-N,N-dimethyl-[1,1'-biphenyl]-2-amine
    • 2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)-biphenyl
    • DAVE-PHOS
    • (2'-dicyclohexylphosphanyl-biphenyl-2-yl)-dimethyl-amine
    • 2-[2-(dicyclohexylphosphanyl)phenyl]-N,N-dimethylaniline
    • 2'-Dicyclohexylphosphino-2-(N,N-Dimethylamino)Biphenyl
    • 2-Dicyclohexylphosphino-2‘-(N,N-dimethylamino)biphenyl
    • 2-dimethylamino-2'-(dicyclohexylphosphino)biphenyl
    • 2-Dimethylamino-2'-dicyclohexylphosphinobiphenyl
    • Buchwald's DavePhos ligand
    • DAVEPHOS
    • N-[2'-(dicyclohexylphosphino)-1,1'-biphenyl-2-yl]-N,N-dimethylamine
    • 2'-(dicyclohexylphosphino)-n,n-dimethylbiphenyl-2-amine
    • 2-dicyclohexylphosphino-2'-(dimethylamino)biphenyl
    • 9877ONU78F
    • 2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethyl-aniline
    • 2-(dicyclohexylphosphino)-2'-(n,n-dimethylamino)biphenyl
    • [1,
    • 2-(Dicyclohexylphosphino)-2'-(N,N-dimethylamino)biphenyl DavePhos
    • 2-dicyclohexylphosphino-2'-(N,N-dimethyl-amino)biphenyl
    • dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
    • 2'-(dicyclohexylphosphanyl)-N,N-dimethyl-[1,1'-biphenyl]-2-amine
    • A25280
    • 2-dicyclohexylphosphino-2'-(N, N-dimethyl amino)biphenyl
    • (2'-dicyclohexylphosphanylbiphenyl-2-yl)dimethylamine
    • 2-di-cyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
    • F0001-0764
    • 2-dicyclohexylphosphino-2'-(N,N-dimethyl amino)biphenyl
    • 2'-[dicyclohexylphosphino]-N,N-dimethylbiphenyl-2-amine
    • 2-dicyclohexylphosphino-2'-(n,n-dimethyl)aminobiphenyl
    • 2-dicyclohexylphospino-2'-(N,N-dimethylamino) biphenyl
    • HY-W002925
    • Davephos phosphine ligand [MI]
    • AS-71532
    • FT-0650142
    • N-[2'-(dicyclohexylphoshino)(1,1'-biphenyl)-2-yl]-N,N-dimethylamine
    • D3389
    • N-[2'-(dicyclohexylphosphino)[1,1'-biphenyl]-2-yl]-N,N-dimethylamine
    • 2-dicyclohexylphosphanyl-2'-dimethylaminobiphenyl
    • NS00127162
    • 2-dicyclohexylphosphino -2'-(N,N-dimethylamino)biphenyl
    • 2-(Dicyclohexylphosphino)-2'-(N,N-dimethylamino)biphenyl;;2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
    • Q27272096
    • Dicyclohexyl(2'-(dimethylamino)biphenyl-2-yl)phosphine
    • 2'-(dicyclohexylphosphanyl)-N,N-dimethyl-2-biphenylamine
    • Y-200003
    • 2-(Dicyclohexylphosphanyl)-2'-(dimethylamino)biphenyl
    • (2'-dicyclohexylphosphanyl -biphenyl-2-yl)-dimethyl-amine
    • J-509270
    • 2-Dicyclohexylphosphino-2 inverted exclamation marka-(N,N-dimethylamino)biphenyl
    • (1,1'-Biphenyl)-2-amine, 2'-(dicyclohexylphosphino)-N,N-dimethyl-
    • 213697-53-1
    • BP-11086
    • 2-dicyclohexylphosphino-2'-(N,N'-dimethylamino)biphenyl
    • (2'-dicyclohexylphosphanyl-biphenyl-2-yl)-dimethylamine
    • 2'-(dicyclohexyl phosphino)-N,N-dimethylbiphenyl-2-amine
    • BCP22492
    • 2-(N,N-dimethylamino)-2'-dicyclohexylphosphinobiphenyl
    • SCHEMBL21788
    • 2'-(dicyclohexylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine
    • 2'-(dicyclohexylphosphino)-N,N-dimethyl-2-biphenylamine
    • 2-(N,N-Dimethylamino)-2'-(dicyclohexylphosphino)biphenyl
    • MFCD02183572
    • [2'-(dicyclohexylphosphanyl)-2-biphenylyl]dimethylamine
    • AKOS015840828
    • 2-dicyclohexylphospino-2'-(N,N-dimethylamino)biphenyl
    • (2-Dimethylamino-1,1'-biphenyl-2-yl)dicyclohexylphosphine
    • 2-(dimethylamino)-2'-(dicyclohexylphosphino)biphenyl
    • 2'-(dicyclohexylphosphanyl)-N,N-dimethylbiphenyl-2-amine
    • 2-dicyclohexylphosphino-2'-(N,N-dimethylamino) biphenyl
    • EN300-153020
    • dicyclohexylphosphino-2'-(N,N -dimethylamino)biphenyl
    • DTXSID20370171
    • 2-dicyclohexylphosphino-2' (N,N-dimethylamino)biphenyl
    • 2'-(dicyclohexylphosphino)-N, N-dimethylbiphenyl-2-amine
    • C26H36NP
    • 2-dicyclohexylphospino-2'-(dimethylamino)biphenyl
    • 2-dicyclohexylphosphino-2'-(N,N'-dimethylamino) biphenyl
    • 2'-(dicyclohexylphosphino)-N,N-dimethyl-[1,1-biphenyl]-2-amine
    • UNII-9877ONU78F
    • 2-dimethylamino-2'-dicyclohexylphosphino-biphenyl
    • DavePhos, 97%
    • [1,1'-BIPHENYL]-2-AMINE, 2'-(DICYCLOHEXYLPHOSPHINO)-N,N-DIMETHYL-
    • 2-(N,N-dimethylamino)-2'-dicylohexylphosphinobiphenyl
    • ZEMZPXWZVTUONV-UHFFFAOYSA-N
    • AC-1365
    • 2-dicyclohexylphosphino-2'-dimethylamino-1,1'-biphenyl
    • 2-dicyclohexylphosphino-2'-dimethylaminobiphenyl
    • 2-dicyclohexylphosphino-2'(N,N-dimethylamino)biphenyl
    • SY009088
    • 2'-(dicyclohexylphosphino)-N,N-dimethyl[1,1'-biphenyl]-2-amine
    • CS-W002925
    • AM86755
    • Buchwald phosphine ligands, davephos phosphine ligand-
    • (2'-dicyclohexylphosphanyl-biphenyl-2-yl)dimethyl-amine
    • 2-dicyclohexylphosphino 2'(N,N-dimethylamino)biphenyl
    • (2'-dicyclohexylphosphanylbiphenyl-2-yl)-dimethylamine
    • 2-(Dicyclohexylphosphino)-2'-(dimethylamino)biphenyl,97%
    • STL556540
    • BBL102734
    • FD44739
    • 606-749-5
    • 2'-(Dicyclohexylphosphino)-N,N-dimethyl(1,1'-biphenyl)-2-amine
    • MDL: MFCD02183572
    • Inchi: 1S/C26H36NP/c1-27(2)25-19-11-9-17-23(25)24-18-10-12-20-26(24)28(21-13-5-3-6-14-21)22-15-7-4-8-16-22/h9-12,17-22H,3-8,13-16H2,1-2H3
    • InChI Key: ZEMZPXWZVTUONV-UHFFFAOYSA-N
    • SMILES: P(C1=CC=CC=C1C1C=CC=CC=1N(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 393.25900
  • Monoisotopic Mass: 393.259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 119.0 to 123.0 deg-C
  • Boiling Point: 539.6°C at 760 mmHg
  • Flash Point: 280.1℃
  • Water Partition Coefficient: Insoluble
  • PSA: 16.83000
  • LogP: 7.19220
  • Solubility: Insoluble in water
  • Sensitiveness: Air Sensitive
  • Vapor Pressure: No data available

2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26;S36/37/39
  • HazardClass:AIR SENSITIVE
  • Storage Condition:Keep in dark place,Sealed in dry,Room Temperature

2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl Pricemore >>

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2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl Production Method

2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:213697-53-1)2-二环己膦基-2-(N,N-二甲胺)-联苯
Order Number:LE1727062
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
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Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:213697-53-1)2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
Order Number:sfd14412
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:213697-53-1)2-二环己膦基-2-(N,N-二甲胺)-联苯
LE1727062
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:213697-53-1)2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl
sfd14412
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email